N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c22-19(21-10-12-25-13-11-21)14-16-6-8-18(9-7-16)20-26(23,24)15-17-4-2-1-3-5-17/h1-9,20H,10-15H2
• InChI Key: NAJMAJRSNZNJNU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide, also known as NSC-207895, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in cancer treatment.

Mechanism of Action

N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide exerts its anticancer effects through multiple mechanisms. It has been shown to inhibit the activity of several proteins involved in cancer cell proliferation and survival, including Aurora kinases, polo-like kinases, and heat shock protein 90 (HSP90). N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide also induces apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. However, it has been shown to cause cell cycle arrest and apoptosis in normal cells at high concentrations. N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide has several advantages for lab experiments, including its high purity and stability, and its ability to inhibit multiple targets involved in cancer cell proliferation and survival. However, N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide has some limitations, including its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide research, including the development of more efficient synthesis methods, the identification of its molecular targets and mechanisms of action, and the optimization of its pharmacokinetic and pharmacodynamic properties. N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide may also have potential applications in other diseases, such as neurodegenerative disorders and viral infections, which warrant further investigation.

Scientific Research Applications

N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells, including breast, lung, and colon cancer cells, both in vitro and in vivo. N-(4-(2-morpholino-2-oxoethyl)phenyl)-1-phenylmethanesulfonamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.